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Compound of Interest

Compound Name: BMS641

Cat. No.: B1667231 Get Quote

Disclaimer: This document provides guidance on the proper disposal of BMS-641 based on its

chemical properties and general laboratory safety protocols for potent, bioactive compounds.

As a specific Safety Data Sheet (SDS) with official disposal procedures is not publicly available,

these recommendations are derived from best practices for handling similar chemical entities.

Always consult with your institution's Environmental Health and Safety (EHS) department for

compliance with local, state, and federal regulations.

BMS-641 is a selective retinoic acid receptor beta (RARβ) agonist, a potent compound

requiring careful handling and disposal to ensure personnel safety and environmental

protection. The following procedures outline the essential steps for the safe management and

disposal of BMS-641 waste in a laboratory setting.

Chemical and Safety Data
A summary of the known quantitative data for BMS-641 is presented in the table below. This

information is crucial for understanding the compound's characteristics and for making

informed decisions regarding its handling and disposal.
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Property Value Source

Molecular Weight 414.92 g/mol [1]

Chemical Formula C₂₇H₂₃ClO₂ [1]

CAS Number 369364-50-1 [1]

Solubility (25°C) DMSO: 7 mg/mL [1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (In solvent)
-80°C for 6 months; -20°C for 1

month

Affinity (Kd)
RARβ: 2.5 nM; RARα: 225 nM;

RARγ: 223 nM

Experimental Protocols: Disposal Procedures
The proper disposal of BMS-641, like other potent laboratory chemicals, involves a multi-step

process that prioritizes safety and regulatory compliance.

1. Personal Protective Equipment (PPE): Before handling BMS-641 in any form (solid or in

solution), ensure that appropriate PPE is worn. This includes, but is not limited to:

A lab coat

Safety goggles or a face shield

Gloves (nitrile or other chemically resistant gloves are recommended)

2. Waste Segregation and Collection: All waste contaminated with BMS-641 must be treated as

hazardous chemical waste.

Solid Waste: This includes unused or expired BMS-641 powder, contaminated personal

protective equipment (gloves, weigh boats, etc.), and any absorbent materials used for

cleaning spills.
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Collect all solid waste in a dedicated, clearly labeled, and sealable hazardous waste

container. The container should be made of a material compatible with the chemical.

Liquid Waste: This includes solutions containing BMS-641 and solvents used for rinsing

contaminated glassware.

Collect all liquid waste in a dedicated, leak-proof, and clearly labeled hazardous waste

container. The container material must be compatible with the solvents used.

Do not mix aqueous waste with organic solvent waste unless specifically permitted by your

institution's EHS guidelines.

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with BMS-641

should be disposed of in a designated sharps container for hazardous chemical waste.

3. Container Labeling: All hazardous waste containers must be accurately and clearly labeled.

The label should include:

The words "Hazardous Waste"

The full chemical name: "BMS-641"

The concentration of BMS-641 in the waste, if applicable.

The type of solvent(s) present in liquid waste.

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

4. Storage of Waste: Store hazardous waste containers in a designated and secure area within

the laboratory, away from general laboratory traffic. Ensure that incompatible waste types are

segregated to prevent accidental reactions.

5. Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and disposal of the hazardous waste. Do not attempt to dispose of

BMS-641 waste down the drain or in the regular trash.
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6. Decontamination of Glassware: Glassware that has come into contact with BMS-641 should

be decontaminated before being washed for reuse.

Rinse the glassware with a suitable solvent (such as ethanol or acetone) to remove any

residual BMS-641.

Collect the solvent rinsate as hazardous liquid waste.

After the initial solvent rinse, the glassware can typically be washed using standard

laboratory procedures.

7. Spill Management: In the event of a BMS-641 spill:

Alert personnel in the immediate area.

If the spill is significant, evacuate the area and contact your institution's EHS department.

For minor spills, and if you are trained to do so, use a chemical spill kit to absorb the

material.

Wear appropriate PPE during the cleanup process.

Collect all cleanup materials (absorbent pads, contaminated PPE, etc.) as hazardous solid

waste.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of BMS-641.
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Caption: Workflow for the safe disposal of BMS-641 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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